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Compound of Interest

Compound Name: Peroxynitric acid

Cat. No.: B1219953 Get Quote

Essential Safety and Handling Guide for
Peroxynitric Acid
Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety protocols, operational procedures, and disposal plans for

handling peroxynitric acid (HNO₄). Given its hazardous nature, strict adherence to these

guidelines is essential to ensure personnel safety and operational integrity in the laboratory.

Understanding the Hazards of Peroxynitric Acid
Peroxynitric acid is a highly reactive, corrosive, and explosive nitrogen oxoacid. It poses

significant risks, including:

Corrosivity: Can cause severe burns and irreversible damage to skin, eyes, and mucous

membranes.[1][2]

Explosive Instability: Decomposes explosively, especially when heated or exposed to

reducing materials.[1]

Strong Oxidizer: Acts as a powerful oxidizing agent, which can intensify fires and react

violently with combustible and organic materials.[2][3][4]
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Toxicity: It is considered a poison, and upon decomposition, it releases toxic nitrogen oxide

(NOx) fumes.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to create a barrier against the severe hazards of

peroxynitric acid. The required equipment is detailed below.

Table 1: Recommended Personal Protective Equipment for Peroxynitric Acid

Body Part Required PPE Material/Specification

Eyes/Face
Safety Goggles & Full-Face

Shield

ANSI-approved, chemical

splash goggles. The face

shield provides a secondary

layer of protection against

splashes.[2][5][6][7]

Skin/Body
Chemical-Resistant Suit or

Apron & Lab Coat

Acid-resistant and non-

flammable materials. For

significant splash risk, a fully

encapsulated suit may be

necessary.[3][5][8][9]

Hands
Double-Gloving System (Inner

and Outer Gloves)

Outer: Viton™ or other highly

resistant material. Inner: Nitrile

or neoprene. Nitrile alone is

not recommended for

concentrated solutions.[2][3]

[10]

Respiratory
Full-Face Respirator with

Combination Cartridges

Use within a certified chemical

fume hood. For emergencies

or poor ventilation, a full-face

supplied-air respirator is

required.[2][3][5][8][11]

Feet Chemical-Resistant Boots
Steel-toe and shank for added

protection.[3][9][10]
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for safely handling peroxynitric acid in a laboratory

setting.

Experimental Protocol: Safe Handling Workflow

Pre-Handling Preparations:

Training: Ensure all personnel involved are fully trained on the hazards of peroxynitric
acid and have read the Safety Data Sheet (SDS).

Fume Hood Verification: Confirm that the chemical fume hood is operational and certified.

All handling of peroxynitric acid must occur within the fume hood.[2][11]

Emergency Equipment Check: Verify that a safety shower, eyewash station, and

appropriate fire extinguisher (e.g., CO₂ or dry chemical) are accessible and functional.[8]

[11]

PPE Inspection: Inspect all PPE for signs of damage, degradation, or contamination

before donning.

Incompatible Materials: Remove all incompatible chemicals, such as organic compounds,

reducing agents, and metals, from the immediate work area.[1][2][11]

Handling Procedure:

Don PPE: Put on the full required PPE ensemble as specified in Table 1.

Work in Fume Hood: Place all necessary equipment and the peroxynitric acid container

inside the fume hood before beginning work.

Dispensing: Use only compatible tools (e.g., glass or Teflon™) for transferring the acid.

Dispense the smallest required amount for the procedure.

Container Sealing: Keep the peroxynitric acid container tightly sealed when not in use to

prevent the release of corrosive vapors.[2][8]
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Post-Handling Procedures:

Decontamination: Thoroughly decontaminate any equipment used with peroxynitric acid
according to established laboratory procedures.

Waste Segregation: Segregate all peroxynitric acid waste into a designated, compatible,

and clearly labeled hazardous waste container.[12]

Doffing PPE: Remove PPE carefully to avoid cross-contamination. Remove gloves last

using the proper removal technique.[8]

Personal Hygiene: Wash hands and forearms thoroughly with soap and water after

removing PPE.[2][8]

Emergency Response
Chemical Spill:

Small Spill (>1 L): For a large spill, evacuate the area immediately and call emergency

services and the institutional Environmental Health & Safety (EH&S) department.[2]

Skin Contact: Immediately remove contaminated clothing and flush the affected area with

copious amounts of water for at least 15 minutes in an emergency shower.[2] Seek

immediate medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station, holding the eyelids open.[2] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial

respiration and seek immediate medical attention.[2]

Disposal Plan
Disposing of peroxynitric acid and associated waste requires extreme caution due to its

reactivity.

Chemical Waste:
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Do Not Neutralize: Due to its explosive nature, do not attempt to neutralize peroxynitric
acid waste unless it is a specifically approved and tested institutional procedure.

Waste Container: Collect all peroxynitric acid waste in a designated, compatible

container (e.g., glass with a vented cap to prevent pressure buildup).[13]

Labeling: Clearly label the waste container with "Hazardous Waste, Peroxynitric Acid,

Corrosive, Oxidizer."[11]

Incompatibility:NEVER mix peroxynitric acid waste with organic solvents (e.g., acetone,

alcohols), reducing agents, or metals, as this can lead to violent reactions or explosions.

[13]

Pickup: Arrange for hazardous waste pickup through your institution's EH&S department.

Contaminated PPE and Materials:

All disposable items that come into contact with peroxynitric acid, including gloves,

bench paper, and suits, must be considered hazardous waste.

Double-bag these materials in clear plastic bags, label them as "Peroxynitric Acid
Contaminated Debris," and dispose of them through the hazardous waste stream.[2]

Workflow and Safety Logic Diagram
The following diagram illustrates the logical flow of operations for handling peroxynitric acid,

emphasizing critical safety checkpoints.
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Phase 1: Preparation

Phase 2: Handling

Phase 3: Post-Handling & Disposal

Emergency Protocol

Verify Training & Read SDS

Check Emergency Equipment
(Shower, Eyewash)

Inspect & Don Full PPE

Prepare & Clear Fume Hood

Execute Procedure
in Fume Hood

Keep Containers Sealed

Decontaminate Equipment

Segregate Hazardous Waste

Doff PPE Correctly Arrange Waste Pickup

Wash Hands Thoroughly

Spill, Exposure, or Fire?

No

Evacuate & Alert EH&S

Yes

Use Shower/Eyewash

Click to download full resolution via product page

Caption: Workflow for handling peroxynitric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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